1,3-dimethyl-4-[2-(trifluoromethyl)morpholin-4-yl]-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 1,3-dimethyl-4-[2-(trifluoromethyl)morpholin-4-yl]pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C14H15F3N4O3/c1-7-10-11(21-3-4-24-9(6-21)14(15,16)17)8(13(22)23)5-18-12(10)20(2)19-7/h5,9H,3-4,6H2,1-2H3,(H,22,23)
• InChI Key: PUWNJMOXPHGGEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)N3CCOC(C3)C(F)(F)F)C(=O)O)C
• Molecular Formula: C14H15F3N4O3
• Molecular Weight: 344.29 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as a trifluoromethyl group, a morpholinyl group, and a pyrazolo[3,4-b]pyridine core. The trifluoromethyl group is a functional group that has the formula -CF3 and is often used in pharmaceuticals and drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the trifluoromethyl group can be introduced into compounds through various methods. For example, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride.

Future Directions

While specific future directions for this compound are not available, the trifluoromethyl group is a common feature in many pharmaceuticals and drugs, suggesting that this compound could have potential applications in these areas.